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Compound of Interest

Compound Name: N-Nitroso-N-ethylaniline

Cat. No.: B014700 Get Quote

This guide provides essential safety and logistical information for the handling and disposal of

N-Nitroso-N-ethylaniline, tailored for researchers, scientists, and drug development

professionals. The following procedural guidance is designed to ensure the safe execution of

laboratory operations involving this compound.

Hazard Identification and Risk Assessment
N-Nitroso-N-ethylaniline is a hazardous chemical with the following classifications:

Flammable Liquid: It is a highly flammable liquid and vapor.[1]

Health Hazards:

Suspected of causing genetic defects.[1]

Causes serious eye irritation.[1]

Harmful if swallowed.[2]

May cause cancer.[2]

Classified as a carcinogen by the Environmental Protection Agency.[3]

A thorough risk assessment should be conducted before any handling of this substance to

identify specific hazards and implement appropriate control measures.
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling N-Nitroso-N-
ethylaniline to minimize exposure.

PPE Category Specification Citation(s)

Hand Protection

Wear chemical protective

gloves (e.g., PVC). For

prolonged contact, use gloves

with a protection class of 5 or

higher. For brief contact, a

class of 3 or higher is

recommended.

[2]

Eye Protection

Wear safety glasses with side

shields or chemical goggles.

Tightly fitting safety goggles

are also recommended.

[2][4][5]

Skin and Body

Wear Tyvek-type disposable

protective clothing or

disposable Tyvek-type sleeves

taped to gloves. A full-sleeves

apron is also advised.

[4][6][7]

Respiratory

For weighing and diluting neat

chemical, use a NIOSH-

approved half-face respirator

with a combination filter

cartridge for organic vapors,

acid gas, and HEPA. A self-

contained breathing apparatus

may also be necessary.

[4][6]

Operational Plan: Step-by-Step Handling
Procedures
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This section outlines the procedural workflow for the safe handling of N-Nitroso-N-ethylaniline
from preparation to disposal.

3.1. Preparation and Engineering Controls

Ventilation: Always handle N-Nitroso-N-ethylaniline in a well-ventilated area, preferably

within a chemical fume hood with local and general ventilation.[8][9]

Ignition Sources: Before handling, ensure the work area is free of all ignition sources,

including open flames, sparks, and hot surfaces. Prohibit smoking in the vicinity.[1][8]

Electrostatic Discharge: Take precautionary measures against static discharge by grounding

equipment.[1]

Emergency Equipment: Ensure that an emergency shower, eyewash station, and

appropriate fire extinguishing media (CO2, dry chemical powder, or alcohol-resistant foam)

are readily accessible.[1]

3.2. Handling the Chemical

Personal Protective Equipment: Don the appropriate PPE as specified in the table above.

Handling: Open and handle the container with care to avoid splashes or aerosol generation.

[1]

Personal Contact: Avoid all personal contact with the substance, including inhalation of

vapors.[2]

Hygiene: Wash hands thoroughly with soap and water before breaks and at the end of work.

[1] Do not eat, drink, or store food in the handling area.[8]

3.3. Storage

Container: Keep the container tightly sealed when not in use.[1][8]

Location: Store in a cool, dry, and well-ventilated location, away from heat and direct

sunlight.[1][8] A refrigerator is recommended for storage.[6][7]
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Incompatibilities: Avoid contact with oxidizing agents, acids, acid chlorides, and acid

anhydrides.[2]

Emergency and Disposal Plan
4.1. Spill Response

Evacuation and Isolation: In case of a spill, immediately evacuate the area and remove all

ignition sources.[6][7] Isolate the spill or leak area for at least 50 meters (150 feet) for liquids.

[6][7]

Containment: Use absorbent, non-combustible materials such as sand, diatomite, or

universal binders to contain the spill.[1]

Collection: Carefully collect the absorbed material and place it into a sealed, vapor-tight

plastic bag for disposal.[6][7]

Decontamination: Decontaminate the spill area by washing with 60-70% ethanol followed by

a thorough wash with soap and water.[6][7]

4.2. First Aid Measures
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Exposure Route First Aid Procedure Citation(s)

Eye Contact

Immediately flush eyes with

plenty of fresh running water

for at least 15 minutes,

keeping eyelids open. Seek

immediate medical attention.

[2][6]

Skin Contact

Immediately remove all

contaminated clothing and

flood the affected skin with

water. Wash the area

thoroughly with soap and

water. Seek immediate medical

attention.

[6][7]

Inhalation

Move the individual to fresh air.

If breathing is difficult, provide

artificial respiration or oxygen.

Seek immediate medical

attention.

[4][6]

Ingestion

DO NOT induce vomiting. If

the person is conscious, rinse

their mouth with water. Seek

immediate medical attention.

[7][8]

4.3. Disposal Plan

Waste Classification: N-Nitroso-N-ethylaniline and any contaminated materials must be

treated as hazardous waste.[2]

Disposal: Dispose of the waste in accordance with all applicable local, state, and federal

regulations.[1][2] Do not allow the substance to enter drains, surface water, or ground water.

[1]

Container Disposal: Empty containers should be punctured to prevent reuse and disposed of

as hazardous waste.[2]
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Experimental Workflow Diagram
The following diagram illustrates the logical workflow for safely handling N-Nitroso-N-
ethylaniline in a laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Phase

Emergency Procedures

Conduct Risk Assessment

Verify Engineering Controls
(Fume Hood, Ventilation)

Assemble and Inspect PPE

Prepare Spill Kit and
Emergency Equipment

Don Appropriate PPE

Handle N-Nitroso-N-ethylaniline
in Fume Hood

Perform Experimental Procedure Spill or Exposure Occurs

Securely Seal Container
After Use

Decontaminate Work Area

Properly Store or
Dispose of Chemical

Dispose of Contaminated
Materials as Hazardous Waste

Remove and Dispose of PPE

Wash Hands Thoroughly

Follow Spill Response Protocol

Spill

Administer First Aid

Exposure

Seek Medical Attention

Click to download full resolution via product page

Workflow for Safe Handling of N-Nitroso-N-ethylaniline.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b014700?utm_src=pdf-body-img
https://www.benchchem.com/product/b014700?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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